Cas no 534615-34-4 (1-(Isopropylsulfonyl)piperazine)

• Product Name: 1-(Isopropylsulfonyl)piperazine
• CAS No: 534615-34-4
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• MDL: MFCD09743769
• CID: 2185025
• PubChem ID: 22562851
• Update Time: 2025-10-28

1-(Isopropylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Propane-2-sulfonyl)-piperazine
• 1-(Isopropylsulfonyl)piperazine hydrochloride
• 1-propan-2-ylsulfonylpiperazine
• 1-(Isopropylsulfonyl)piperazine
• 1-(1-methylethylsulfonyl)piperazine
• EN300-241858
• DB-300784
• 534615-34-4
• SCHEMBL190916
• VS-10497
• LCXAFSYDJOFYKE-UHFFFAOYSA-N
• 1-(propan-2-ylsulfonyl)piperazine
• MFCD09743769
• 1-(propane-2-sulfonyl)piperazine
• STL373185
• CS-0453431
• DTXSID80626489
• AKOS010078990
• BBL031436
• E78554

• MDL： MFCD09743769
• Inchi： 1S/C7H16N2O2S/c1-7(2)12(10,11)9-5-3-8-4-6-9/h7-8H,3-6H2,1-2H3
• InChI Key： LCXAFSYDJOFYKE-UHFFFAOYSA-N
• SMILES： S(C(C)C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(Isopropylsulfonyl)piperazine

1-(Isopropylsulfonyl)piperazine: A Comprehensive Overview

The compound 1-(Isopropylsulfonyl)piperazine, with the CAS number 534615-34-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science.

Piperazines are six-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 4 of the ring. The substitution of piperazine with various groups, such as sulfonyl groups, has been shown to significantly influence their chemical properties and biological activities. In the case of 1-(Isopropylsulfonyl)piperazine, the sulfonyl group attached to the piperazine ring introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity.

Recent studies have highlighted the potential of 1-(Isopropylsulfonyl)piperazine as a building block for constructing bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. The sulfonyl group in this compound has been found to interact effectively with the ATP-binding pockets of kinases, making it a promising candidate for drug design.

In addition to its pharmacological applications, 1-(Isopropylsulfonyl)piperazine has also been investigated for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable charge transport properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 1-(Isopropylsulfonyl)piperazine typically involves a two-step process: first, the preparation of piperazine via cyclization reactions, followed by sulfonation using appropriate sulfonylating agents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and materials applications.

One of the most exciting developments involving 1-(Isopropylsulfonyl)piperazine is its role in green chemistry initiatives. Scientists have explored its use as a catalyst or ligand in environmentally friendly chemical transformations, such as asymmetric catalysis and polymerization reactions. These applications not only highlight the versatility of this compound but also align with global efforts to promote sustainable chemical practices.

In conclusion, 1-(Isopropylsulfonyl)piperazine is a versatile molecule with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application studies, position it as a key player in future research and development endeavors.